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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxychalcone

Cat. No.: B12050345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-3-methoxychalcone,
including its chemical identifiers, synthesis, and an exploration of the biological activities of
structurally related compounds. Due to the limited availability of public data on 2-Hydroxy-3-
methoxychalcone, this document also presents information on closely related analogues to
provide a contextual understanding of its potential pharmacological profile.

Core Compound Identification

Identifier Value Reference

CAS Number 144100-21-0 [1]

(E)-3-(2-hydroxy-3-

IUPAC Name methoxyphenyl)-1-phenylprop-  [1]
2-en-1-one

Molecular Formula C16H1403 [1]

Molecular Weight 254.28 g/mol [1112]

Synthesis Protocols

The synthesis of 2-hydroxychalcones is most commonly achieved through the Claisen-Schmidt
condensation reaction. This involves the base-catalyzed reaction of a substituted 2'-
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hydroxyacetophenone with a substituted benzaldehyde. While a specific detailed protocol for 2-
Hydroxy-3-methoxychalcone is not readily available, a general procedure can be outlined.

General Experimental Protocol: Claisen-Schmidt
Condensation

A 2'-hydroxyacetophenone and a benzaldehyde are dissolved in an alcoholic solvent, such as
ethanol.[3][4] An aqueous solution of a strong base, like sodium hydroxide (NaOH) or
potassium hydroxide (KOH), is then added to the mixture.[3][5] The reaction is typically stirred
at room temperature or gently heated for several hours.[3][6] Upon completion, the reaction
mixture is acidified, often with hydrochloric acid (HCI), to precipitate the chalcone product.[3]
The resulting solid can then be purified by recrystallization.

For the synthesis of 2-Hydroxy-3-methoxychalcone, the starting materials would be 2'-
hydroxy-3'-methoxyacetophenone and benzaldehyde.

Starting Materials Reaction Conditions

2'-Hydroxy-3'-methoxyacetophenone Benzaldehyde Ethanol -1 NaOH or KOH Room Temperature

Claisen-Schmidt
Condensation

2-Hydroxy-3-methoxychalcone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Hydroxy-3-methoxychalcone.
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Biological Activities of Structurally Related
Chalcones

While specific quantitative data for 2-Hydroxy-3-methoxychalcone is scarce, extensive
research has been conducted on its isomers and other closely related derivatives. This data
provides valuable insights into the potential biological activities of this class of compounds,
particularly in the areas of anti-inflammatory, anticancer, and antioxidant effects.

Anti-inflammatory Activity

Chalcone derivatives are well-documented for their anti-inflammatory properties, often through
the modulation of key signaling pathways.

Biological ICso/Concentra
Compound . Model System Reference
Effect tion
2'-Hydroxy-3,6'- o )
) Inhibition of NO LPS-stimulated
dimethoxychalco ) ~7.5 UM [7]
production RAW 264.7 cells

ne

2'-Hydroxy-3,6'- Decreased iNOS )
LPS-stimulated

dimethoxychalco  and COX-2 2.5-10 uM [7]
RAW 264.7 cells

ne expression
2'-Hydroxy-3,4,5- o LPS-activated

] Inhibition of NO ] )
trimethoxychalco ] 2.26 uM BV-2 microglial [8]

production

ne cells
2'-Hydroxy-4- Attenuation of LPS-stimulated
methoxychalcon NO, iNOS, and Not specified RAW 264.7 [8]
e COX-2 levels macrophages

These related compounds frequently exert their anti-inflammatory effects by inhibiting the NF-
kKB and MAPK signaling pathways, which are crucial in the inflammatory response.
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Related 2'-Hydroxychalcones
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Caption: General anti-inflammatory signaling pathway modulated by related chalcones.

Anticancer and Cytotoxic Activity

Several chalcone derivatives have demonstrated potent anticancer activities through various

mechanisms, including the induction of apoptosis and cell cycle arrest.

Biological .
Compound ICso0 Value Cell Line Reference
Effect
2',4-Dihydroxy-3- ]
) o Hela (cervical
methoxychalcon Cytotoxic activity ~ 12.80 pg/mL [4]
cancer)
e
2',4-Dihydroxy-3- ]
) . WiDr (colon
methoxychalcon Cytotoxic activity ~ 19.57 pg/mL [4]
cancer)
e
2-Hydroxy-4- Capan-1
y Y Inhibition of cell N P )
methoxy-2',3'- ] ) Not specified (pancreatic 9]
proliferation
benzochalcone cancer)
2'-Hydroxy-4-
methoxychalcon Antitumor activity  Not specified Not specified [10]

e

The anticancer effects of these compounds are often linked to the induction of apoptosis

through the modulation of Bcl-2 family proteins and the activation of caspases. Some

chalcones have also been shown to inhibit tubulin polymerization, leading to mitotic arrest.[9]
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Antioxidant and Enzyme Inhibitory Activity

The phenolic hydroxyl group in chalcones contributes to their antioxidant properties.
Additionally, various chalcone derivatives have been investigated as enzyme inhibitors.

Biological
Compound . ICso0 Value Assay Reference

Activity
2'-Hydroxy- )

o LPS-activated
3,45,3,4'- Inhibition of NO ] ]
] 1.10 uM BV-2 microglial [8]
pentamethoxych production
cells

alcone
A series of 2'- ) Ellman's

Acetylcholinester ) ]
hydroxychalcone o 40-85 uM colorimetric [11]

ase inhibition
s assay

Summary and Future Directions

2-Hydroxy-3-methoxychalcone, identified by CAS number 144100-21-0, belongs to the
chalcone family of compounds which are of significant interest to the scientific community.
While direct experimental data on this specific molecule is limited, the available information on
its structural analogues suggests a strong potential for biological activity.

The primary route for its synthesis is the Claisen-Schmidt condensation. Based on the activities
of related compounds, it is plausible that 2-Hydroxy-3-methoxychalcone may exhibit anti-
inflammatory, anticancer, and antioxidant properties. Further research is required to isolate or
synthesize this compound and to perform comprehensive biological evaluations to determine
its specific pharmacological profile and mechanisms of action. Such studies would be
invaluable for drug discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5853527
https://pubchem.ncbi.nlm.nih.gov/compound/5853527
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-3-methoxychalcone
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-3-methoxychalcone
https://www.tsijournals.com/articles/synthesis-of-2-hydroxy-substituted-chalcone-dibromide.pdf
https://www.ajol.info/index.php/jasem/article/view/186421
https://www.ajol.info/index.php/jasem/article/view/186421
https://www.mdpi.com/1420-3049/29/8/1819
https://periodicos.ufms.br/index.php/orbital/article/download/21050/15394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10299152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10299152/
https://www.mdpi.com/1422-0067/24/13/10667
https://pubmed.ncbi.nlm.nih.gov/24308485/
https://pubmed.ncbi.nlm.nih.gov/24308485/
https://www.mdpi.com/2076-3417/9/14/2846
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6273369/
https://www.benchchem.com/product/b12050345#2-hydroxy-3-methoxychalcone-cas-number-and-iupac-name
https://www.benchchem.com/product/b12050345#2-hydroxy-3-methoxychalcone-cas-number-and-iupac-name
https://www.benchchem.com/product/b12050345#2-hydroxy-3-methoxychalcone-cas-number-and-iupac-name
https://www.benchchem.com/product/b12050345#2-hydroxy-3-methoxychalcone-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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